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Compound of Interest

Compound Name: 1-(6-Bromopyridin-3-yl)piperazine

Cat. No.: B1277884 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 1-(6-Bromopyridin-3-yl)piperazine (CAS No. 412347-39-

8). The following procedures are based on available hazard classifications and general

laboratory safety principles for similar chemical compounds.

Hazard Identification and Classification
1-(6-Bromopyridin-3-yl)piperazine and its derivatives are associated with significant health

hazards. The primary GHS hazard classifications identified for structurally similar compounds

include:

Acute Toxicity (Oral): Harmful if swallowed.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1][2][3]

Serious Eye Damage/Eye Irritation: Causes serious eye damage or irritation.[1][2][3]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][2][3]

Signal Word: Warning or Danger[1][2]

Hazard Statements:

H302: Harmful if swallowed.[1]
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H315: Causes skin irritation.[1][2][3]

H318/H319: Causes serious eye damage/Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to minimize exposure

when handling this compound.

Protection Type Recommended Equipment Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[4]

Protects against splashes and

airborne particles of the solid

compound. A face shield offers

broader protection for the

entire face.[4]

Hand Protection
Nitrile gloves. Double-gloving

is recommended.

Provides a barrier against skin

contact.[4] Regularly inspect

gloves for any signs of

degradation or puncture.

Skin and Body Protection Laboratory coat.
Protects personal clothing from

contamination.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood.[2][5][6]

Minimizes inhalation of dust or

vapors.

Experimental Protocol: Safe Handling and Weighing
Preparation:

Ensure the designated workspace, preferably a chemical fume hood, is clean and

uncluttered.[4]
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Assemble all necessary equipment: analytical balance, weighing paper or boat, spatula, and

appropriately labeled waste containers.

Don all required personal protective equipment as outlined in the table above.

Procedure:

Tare the weighing boat on the analytical balance.

Using a spatula, carefully transfer the desired amount of 1-(6-Bromopyridin-3-yl)piperazine
from its storage container to the tared weighing boat.

Avoid any sudden movements that could generate dust.[4]

Once the desired amount is weighed, securely close the storage container.

Proceed with the experimental work within the chemical fume hood.

Disposal Plan
Waste Collection:

Collect any unused compound, contaminated disposable PPE (gloves, weighing boats, etc.),

and spill cleanup materials in a clearly labeled, sealed, and compatible hazardous waste

container.[4]

Container Disposal:

Empty containers should be rinsed three times with a suitable solvent (e.g., acetone or

ethanol).

The rinsate should be collected as hazardous liquid waste.

The empty and rinsed container can then be disposed of according to institutional guidelines.

[4]

Waste Pickup:

Arrange for a licensed hazardous waste disposal service to collect the waste containers.[4]
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First Aid Measures
If on Skin: Wash the affected area immediately with plenty of soap and water.[2][3] If skin

irritation occurs, seek medical advice.[2][3]

If in Eyes: Rinse cautiously with water for several minutes.[2][3] Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[2][3]

If Inhaled: Move to fresh air. If you feel unwell, call a poison center or doctor.[2][3]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you

feel unwell.[7]

Visual Workflow for Handling and Disposal
The following diagram illustrates the procedural flow for the safe handling and disposal of 1-(6-
Bromopyridin-3-yl)piperazine.
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Caption: Workflow for the safe handling and disposal of 1-(6-Bromopyridin-3-yl)piperazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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